Cas no 919784-55-7 (Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-)
919784-55-7 structure
Product Name:Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-
CAS No:919784-55-7
MF:C19H20O4
MW:312.359705924988
CID:761234
PubChem ID:59127115
Update Time:2025-04-19
Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-
- 3-Benzyloxy-5-cyclopentyloxy-benzoic acid
- 3-cyclopentyloxy-5-phenylmethoxybenzoic acid
- DTXSID20731021
- NAVPOCQJXTXGBU-UHFFFAOYSA-N
- 3-(Cyclopentyloxy)-5-[(phenylmethyl)oxy]benzoic acid
- SCHEMBL1427102
- 919784-55-7
- 3-(Benzyloxy)-5-(cyclopentyloxy)benzoic acid
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- Inchi: 1S/C19H20O4/c20-19(21)15-10-17(22-13-14-6-2-1-3-7-14)12-18(11-15)23-16-8-4-5-9-16/h1-3,6-7,10-12,16H,4-5,8-9,13H2,(H,20,21)
- InChI Key: NAVPOCQJXTXGBU-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)O)C=C(C=1)OCC1C=CC=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 312.13615911g/mol
- Monoisotopic Mass: 312.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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